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Abstract
Dehydroadynerigenin glucosyldigitaloside is a cardiac glycoside, a class of naturally

occurring steroid-like compounds with significant physiological activity. This technical guide

provides a comprehensive overview of the discovery, natural sources, and chemical properties

of Dehydroadynerigenin glucosyldigitaloside. Detailed experimental protocols for isolation

and characterization, where available in public literature, are presented, alongside a summary

of its known biological activities. This document aims to serve as a foundational resource for

researchers and professionals in the fields of natural product chemistry, pharmacology, and

drug development.

Discovery and Natural Sources
Dehydroadynerigenin glucosyldigitaloside is a cardenolide glycoside that has been

identified in plant species belonging to the Apocynaceae family, commonly known as the

dogbane family. While the precise historical details of its initial discovery are not extensively

documented in readily available literature, its presence has been noted in Nerium oleander

(formerly known as Nerium indicum), a well-known ornamental shrub that is also recognized for

its toxicity due to the presence of various cardiac glycosides.[1] Another noted source for this

compound is the Digitalis genus, from which the well-known cardiac drug digoxin is derived.[2]
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The primary source for the isolation of Dehydroadynerigenin glucosyldigitaloside is the

leaves of these plants. The concentration of cardiac glycosides in plants can vary depending on

factors such as the specific species, geographical location, season, and time of harvesting.

Chemical Structure and Properties
The chemical structure of Dehydroadynerigenin glucosyldigitaloside consists of a steroid

nucleus (the aglycone or genin part) linked to a sugar moiety. The aglycone is

Dehydroadynerigenin, and the sugar component is a glucosyldigitalose.

Table 1: Chemical and Physical Properties

Property Value

CAS Number 144223-70-1

Molecular Formula C36H52O13

Molecular Weight 692.79 g/mol

Class Steroids, Cardiac Glycoside

Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of

Dehydroadynerigenin glucosyldigitaloside are not readily available in a single,

comprehensive public source. However, based on general methods for the isolation of cardiac

glycosides from plant materials, a typical workflow can be outlined.

General Isolation Workflow
The isolation of cardiac glycosides from plant sources is a multi-step process that involves

extraction, fractionation, and purification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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